N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanamide

• Molecular Formula: C25H26N2O5
• Molecular Weight: 434.5 g/mol
• IUPAC Name: N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-(7-methoxy-4-methyl-2-oxochromen-6-yl)propanamide
• InChI: InChI=1S/C25H26N2O5/c1-15-10-25(29)32-23-13-22(31-3)16(11-19(15)23)4-7-24(28)26-9-8-17-14-27-21-6-5-18(30-2)12-20(17)21/h5-6,10-14,27H,4,7-9H2,1-3H3,(H,26,28)
• InChI Key: ZXNPUUPTGKPRGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C(=C2)OC)CCC(=O)NCCC3=CNC4=C3C=C(C=C4)OC

Description

This compound features a hybrid structure combining a 5-methoxy-substituted indole moiety linked via an ethylamine spacer to a propanamide chain terminating in a 7-methoxy-4-methyl-2-oxo-2H-chromen group. The indole and coumarin fragments are pharmacologically significant, often associated with anti-inflammatory, antioxidant, and receptor-binding activities .

Biological Activity

N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanamide is a synthetic compound that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological significance.

Chemical Structure

The compound can be characterized by its unique structural features, which include:

• Indole moiety : Contributes to various biological interactions.
• Chromene scaffold : Associated with antioxidant and anti-inflammatory properties.

The molecular formula is $C_{20}H_{24}N_{2}O_{4}$, with a molecular weight of approximately 356.42 g/mol.

Anticancer Properties

Recent studies have indicated that compounds with structural similarities to N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanamide exhibit significant anticancer activities. For instance:

• Inhibition of cell proliferation : The compound has shown effectiveness in inhibiting the growth of various cancer cell lines, including leukemia and melanoma cells, by inducing apoptosis and cell cycle arrest.

Cell Line	IC50 (µM)	Mechanism of Action
MV4-11 (leukemia)	0.3	Apoptosis induction via caspase activation
A375 (melanoma)	1.2	G0/G1 phase arrest, downregulation of pERK

Anti-inflammatory Effects

The compound also exhibits anti-inflammatory properties, likely due to its ability to inhibit pro-inflammatory cytokines. This is particularly relevant in conditions like rheumatoid arthritis and inflammatory bowel disease.

Neuroprotective Activity

Research suggests that the indole derivatives can protect neuronal cells from oxidative stress. The mechanism involves the modulation of signaling pathways associated with neurodegeneration.

Study 1: Anticancer Efficacy

A study conducted on the MV4-11 cell line demonstrated that treatment with N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanamide resulted in a significant reduction in cell viability over a 48-hour period. The compound was administered at varying concentrations, revealing a dose-dependent response.

Study 2: In Vivo Neuroprotection

In an animal model of neurodegeneration, administration of the compound resulted in reduced markers of oxidative stress and inflammation in brain tissues. These findings suggest potential therapeutic applications for neurodegenerative diseases such as Alzheimer's.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Indole Core

N-[2-(5-Fluoro-1H-Indol-3-yl)ethyl]-3-(7-Methoxy-4-Methyl-2-Oxo-2H-Chromen-6-yl)Propanamide (CAS 1010909-52-0)

• Structural Difference : The 5-methoxy group on the indole is replaced by a fluoro substituent.
• Impact : Fluorination enhances metabolic stability and may alter receptor-binding affinity due to increased electronegativity. Molecular weight increases slightly to 422.45 g/mol compared to the target compound (estimated ~434 g/mol) .
• Pharmacological Inference : Fluorinated analogs often exhibit improved bioavailability and target selectivity in NSAID derivatives .

N-(2-(1H-Indol-3-yl)ethyl)-2-(6-Methoxynaphthalen-2-yl)Propanamide (CAS 1017153-76-2)

• Structural Difference : The coumarin moiety is replaced with a 6-methoxynaphthalene group (naproxen derivative).
• Synthesis : Prepared via amide coupling between naproxen and tryptamine .
• Activity : Demonstrates dual NSAID (COX inhibition) and serotonin-modulating properties due to the indole-naproxen hybrid structure .

Modifications in the Propanamide Linker and Terminal Groups

N-(1H-Indol-5-yl)-3-(7-Methoxy-4-Methyl-2-Oxo-2H-Chromen-6-yl)Propanamide (CAS 1324076-52-9)

• Structural Difference : The indole is linked directly via its 5-position to the propanamide, omitting the ethyl spacer.
• Molecular Weight : 376.4 g/mol, significantly lower than the target compound.
• Implications : Reduced steric hindrance may enhance binding to planar receptors (e.g., DNA topoisomerases or kinase domains) .

N-[2-(6-Methoxy-1H-Indol-3-yl)ethyl]-3-Phenylpropanamide (CAS 775290-93-2)

• Structural Difference : The coumarin group is replaced with a phenyl ring.
• Properties : Higher lipophilicity (XLogP3 = 3.5) compared to coumarin-containing analogs, favoring blood-brain barrier penetration .

Pharmacological Comparisons

Electrophysiological and Antiarrhythmic Activity

A structurally related indole-coumarin hybrid, (2R,S)-1-(6-methoxy-4-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol, demonstrated antiarrhythmic and α1/β1-adrenoceptor binding activity .

NSAID and Serotonin Receptor Interactions

The naproxen-tryptamine hybrid (CAS 1017153-76-2) highlights the role of amide-linked indole structures in combining COX inhibition with serotonin receptor interactions . The target compound’s coumarin group may further contribute to antioxidant effects, a property observed in other coumarin derivatives .

Data Tables

Table 1. Structural and Molecular Comparison

Compound Name / CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
Target Compound	C₂₅H₂₅N₂O₅*	~434	5-methoxyindole, 7-methoxy-4-methylcoumarin
N-[2-(5-Fluoro-1H-Indol-3-yl)ethyl]-... (1010909-52-0)	C₂₄H₂₃FN₂O₄	422.45	5-fluoroindole
N-(2-(1H-Indol-3-yl)ethyl)-2-(6-methoxynaphthalen-2-yl)propanamide (1017153-76-2)	C₂₃H₂₄N₂O₂	360.45	6-methoxynaphthalene (naproxen derivative)
N-(1H-Indol-5-yl)-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)propanamide (1324076-52-9)	C₂₂H₂₀N₂O₄	376.40	Direct indole-5 linkage

*Estimated based on structural similarity to and .

Preparation Methods

Pechmann Condensation for Chromenone Core Formation

The chromenone scaffold is synthesized via the Pechmann condensation , a classical method for coumarin derivatives. This one-pot reaction involves a resorcinol derivative and a β-keto ester under acidic conditions.

Reagents and Conditions

Component	Role	Example
5-Methoxyresorcinol	Phenolic substrate	Commercially available
Ethyl acetoacetate	β-Keto ester	Catalyst: H2SO4 (conc.)
Solvent	Reaction medium	Ethanol or acetic acid
Temperature	Reflux	80–100°C, 4–6 hours

The reaction produces 7-methoxy-4-methyl-2H-chromen-2-one as the core structure. Substitution at position 6 is achieved via Friedel-Crafts alkylation using propanoyl chloride, followed by hydrolysis to the carboxylic acid.

Side-Chain Functionalization

Introducing the propanoic acid side chain at position 6 requires electrophilic substitution.

• Bromination : Treat the chromenone with Br2 in acetic acid to install a bromine atom at position 6.

• Cross-Coupling : Employ a Negishi coupling with zinc enolate of ethyl propanoate to attach the propanoate group.

• Hydrolysis : Convert the ester to carboxylic acid using NaOH in aqueous THF.

Key Analytical Data

• 1H NMR (DMSO-d6): δ 7.82 (d, 1H, H-5), 6.95 (s, 1H, H-8), 3.89 (s, 3H, OCH3), 2.88 (t, 2H, CH2CO), 2.45 (t, 2H, CH2 chromenone), 2.32 (s, 3H, CH3).

• IR : 1715 cm⁻¹ (C=O, lactone), 1680 cm⁻¹ (C=O, acid).

Synthesis of 2-(5-Methoxy-1H-indol-3-yl)ethylamine

Indole Core Construction

The 5-methoxyindole scaffold is synthesized via Fischer indole synthesis :

• Phenylhydrazine Formation : React 4-methoxyphenylhydrazine with propionaldehyde.

• Cyclization : Heat under acidic conditions (HCl, ethanol) to yield 5-methoxyindole .

Ethylamine Side-Chain Introduction

• Mannich Reaction : Treat 5-methoxyindole with formaldehyde and ammonium chloride to form 5-methoxytryptamine .

• Purification : Recrystallize from ethanol/water (yield: 68%).

Key Analytical Data

• 13C NMR (CDCl3): δ 153.2 (C-5), 127.8 (C-3), 111.4 (C-2), 55.6 (OCH3), 40.1 (CH2NH2).

• MS (EI) : m/z 190 [M+H]+.

Amide Bond Formation

Carboxylic Acid Activation

Activate the chromenone propanoic acid using thionyl chloride (SOCl2) to form the acyl chloride.

Conditions :

• Reflux in anhydrous dichloromethane (DCM) for 2 hours.

• Remove excess SOCl2 under reduced pressure.

Coupling Reaction

Combine the acyl chloride with 2-(5-methoxy-1H-indol-3-yl)ethylamine in the presence of triethylamine (base) and DMF (solvent).

Optimized Parameters

Parameter	Value
Molar ratio (acid:amine)	1:1.2
Temperature	0°C → room temperature
Reaction time	12 hours
Yield	72% (after column chromatography)

Purification : Silica gel chromatography (eluent: ethyl acetate/hexane, 3:7).

Analytical Characterization of Final Product

Spectroscopic Validation

• 1H NMR (500 MHz, DMSO-d6):
  δ 10.82 (s, 1H, NH indole), 8.21 (t, 1H, NH amide), 7.45 (d, 1H, H-4 chromenone), 6.98 (s, 1H, H-5 indole), 3.87 (s, 3H, OCH3 chromenone), 3.79 (s, 3H, OCH3 indole), 2.84–2.78 (m, 4H, CH2CH2 amide), 2.41 (s, 3H, CH3 chromenone).

• HRMS : m/z 435.1921 [M+H]+ (calc. 435.1918 for C25H27N2O5).

Purity Assessment

• HPLC : >98% purity (C18 column, acetonitrile/water gradient).

• Melting Point : 214–216°C (decomp.).

Challenges and Alternative Approaches

Competing Side Reactions

• Chromenone Ring Opening : Avoid prolonged exposure to strong bases.

• Indole N-Alkylation : Use protective groups (e.g., Boc) during coupling if necessary.

Green Chemistry Alternatives

• Enzymatic Coupling : Lipase-catalyzed amidation in ionic liquids improves atom economy.

• Microwave Assistance : Reduces reaction time from 12 hours to 45 minutes .